Cas no 89060-39-9 (1H-1,2,4-Triazole-5-carboxaldehyde, 1-(4-methylphenyl)-3-phenyl-)

• Product Name: 1H-1,2,4-Triazole-5-carboxaldehyde, 1-(4-methylphenyl)-3-phenyl-
• CAS No: 89060-39-9
• MF: C₁₆H₁₃N₃O
• MW: 263.293923139572
• CID: 613830
• PubChem ID: 13224145
• Update Time: 2025-04-19

1H-1,2,4-Triazole-5-carboxaldehyde, 1-(4-methylphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-carboxaldehyde, 1-(4-methylphenyl)-3-phenyl-
• 2-(4-methylphenyl)-5-phenyl-1,2,4-triazole-3-carbaldehyde
• 1-(4-Methylphenyl)-3-phenyl-1H-1,2,4-triazole-5-carbaldehyde
• DTXSID30529830
• 89060-39-9

• Inchi： 1S/C16H13N3O/c1-12-7-9-14(10-8-12)19-15(11-20)17-16(18-19)13-5-3-2-4-6-13/h2-11H,1H3
• InChI Key： LUALGODQCPHNMM-UHFFFAOYSA-N
• SMILES： O=CC1=NC(C2C=CC=CC=2)=NN1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 263.105862047g/mol
• Monoisotopic Mass: 263.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 47.8Ų